Cas no 57749-82-3 (4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one)

4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one structure
57749-82-3 structure
Product name:4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one
CAS No:57749-82-3
MF:C7H8O3
MW:140.136622428894
CID:2833093
PubChem ID:13461289

4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • DTXCID60492189
    • DTXSID40541402
    • 4-methyl-4-hydroperoxycyclohexa-2,5-dienone
    • 4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one
    • 57749-82-3
    • Inchi: InChI=1S/C7H8O3/c1-7(10-9)4-2-6(8)3-5-7/h2-5,9H,1H3
    • InChI Key: DZAPYOAIROMSAL-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 140.047344113g/mol
  • Monoisotopic Mass: 140.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 0.2

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